Ethyl 5-formylthiazole-2-carboxylate
Overview
Description
Ethyl 5-formylthiazole-2-carboxylate is a chemical compound with the molecular formula C7H7NO3S and a molecular weight of 185.2 .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiazole ring attached to a formyl group and an ethyl ester group . More detailed structural analysis may require specific computational or experimental studies.Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the retrieved papers. Thiazole compounds, in general, are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 56-60°C . It is stored at a temperature of 4°C . More specific physical and chemical properties may require dedicated experimental measurements.Scientific Research Applications
Antimicrobial Activity
Ethyl 5-formylthiazole-2-carboxylate derivatives have shown significant potential in antimicrobial applications. For instance, Desai et al. (2019) synthesized derivatives of ethyl 2-amino-4-methylthiazole-5-carboxylate, which demonstrated antimicrobial activities against various bacterial and fungal strains, including E. coli and Candida albicans (Desai, Bhatt, & Joshi, 2019). This suggests that this compound could be a key precursor in developing new antimicrobial agents.
Synthesis Methods
The development of new synthesis methods for thiazole derivatives, including this compound, is an area of ongoing research. Zhao et al. (2001) devised a new method for synthesizing 2-aminothiazole-5-carboxylates, which could be applied to create various derivatives including this compound (Zhao, Gove, Sundeen, & Chen, 2001).
Fluorescent Probes
This compound and its derivatives have been utilized in the development of fluorescent probes. Na et al. (2016) synthesized a derivative for the selective detection of cysteine and homocysteine in aqueous media, indicating potential applications in analytical chemistry and diagnostics (Na et al., 2016).
Photophysical Properties
The photophysical properties of this compound derivatives have been explored for potential applications in material sciences. Amati et al. (2010) studied the photophysical and singlet oxygen activation properties of ethyl 2-arylthiazole-5-carboxylates, which could have implications in photochemistry and material sciences (Amati, Belviso, D’Auria, Lelj, Racioppi, & Viggiani, 2010).
Antitumor Activity
This compound derivatives have been investigated for their potential in cancer treatment. El-Subbagh et al. (1999) synthesized new analogs that showed promising antitumor activity against human tumor cell lines (El-Subbagh, Abadi, & Lehmann, 1999).
Safety and Hazards
The safety information for Ethyl 5-formylthiazole-2-carboxylate indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only in well-ventilated areas .
properties
IUPAC Name |
ethyl 5-formyl-1,3-thiazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3S/c1-2-11-7(10)6-8-3-5(4-9)12-6/h3-4H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIRLNDDTKZZZDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(S1)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
960235-22-7 |
Source
|
| Record name | ethyl 5-formyl-1,3-thiazole-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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